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Compound of Interest

Compound Name: Triacontyl palmitate

Cat. No.: B3054421 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triacontyl palmitate is a long-chain ester, a major component of certain natural waxes.[1] It is

utilized in the cosmetic and personal care industry as an emollient and thickening agent.[2] A

thorough understanding of its solubility in various organic solvents is crucial for formulation

development, purification processes, and analytical method development. This document

provides a generalized protocol for determining the solubility of triacontyl palmitate and

summarizes its known physical and chemical properties.

Physicochemical Properties of Triacontyl Palmitate

While specific quantitative solubility data is not readily available in public literature, the

following table summarizes key physicochemical properties of triacontyl palmitate.
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Property Value Reference

Molecular Formula C46H92O2 [2][3][4][5]

Molecular Weight 677.22 g/mol [1][2][3]

Boiling Point 645.5°C at 760 mmHg [2][3][5]

Density 0.855 g/cm³ [2][3][5]

Flash Point 359.2°C [2][3][5]

Vapor Pressure 1.49E-16 mmHg at 25°C [2][3]

Appearance
Crystalline or amorphous

powder
[6]

CAS Number 6027-71-0 [1][2][4]

Experimental Protocol: Determination of Triacontyl Palmitate Solubility

This protocol describes the isothermal equilibrium method for determining the solubility of

triacontyl palmitate in an organic solvent. The principle involves creating a saturated solution

at a specific temperature, separating the undissolved solid, and quantifying the dissolved solute

in the supernatant.

Materials

Triacontyl Palmitate (high purity)

Selected organic solvents (e.g., hexane, toluene, acetone, ethanol, isopropanol, chloroform)

Analytical balance (readable to 0.1 mg)

Glass vials with screw caps

Temperature-controlled shaker or water bath

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)
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Volumetric flasks

High-Temperature Gas Chromatograph (HTGC) or a suitable alternative analytical

instrument (e.g., HPLC-ELSD)

Procedure

Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of triacontyl palmitate and add it to a series of glass

vials.

Add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled shaker or water bath set to the desired

experimental temperature.

Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. It is advisable to perform a preliminary experiment to determine the time required

to reach equilibrium.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the experimental temperature for

a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

For solvents where sedimentation is slow, centrifugation at the experimental temperature

can be employed to facilitate the separation of the solid and liquid phases.

Sample Collection and Analysis:

Carefully withdraw an aliquot of the clear supernatant using a pre-warmed syringe.
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Immediately filter the aliquot using a syringe filter into a pre-weighed volumetric flask. This

step is critical to remove any remaining solid particles.

Determine the mass of the collected filtrate.

Evaporate the solvent from the filtrate under a gentle stream of nitrogen or in a vacuum

oven at a temperature below the boiling point of the solvent.

Once the solvent is completely evaporated, weigh the remaining solid triacontyl
palmitate.

Quantification (Alternative Method using HTGC):

As an alternative to gravimetric analysis, the concentration of triacontyl palmitate in the

filtered supernatant can be determined using High-Temperature Gas Chromatography

(HTGC), a technique suitable for analyzing waxy compounds.[7][8]

Prepare a series of calibration standards of triacontyl palmitate in the solvent of interest.

Analyze both the standards and the sample supernatant by HTGC.

Construct a calibration curve and determine the concentration of triacontyl palmitate in

the sample.

Calculation of Solubility:

Calculate the solubility of triacontyl palmitate in the solvent at the experimental

temperature. Express the solubility in units such as g/100 mL or mg/mL.

Data Presentation

The quantitative solubility data obtained should be summarized in a table for clear comparison.
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Solvent Temperature (°C) Solubility ( g/100 mL)

Hexane 25 Experimental Value

Toluene 25 Experimental Value

Acetone 25 Experimental Value

Ethanol 25 Experimental Value

Isopropanol 25 Experimental Value

Chloroform 25 Experimental Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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